Cas no 1225040-14-1 (N-ethyl-2-(ethylamino)acetamide hydrochloride)

• Product Name: N-ethyl-2-(ethylamino)acetamide hydrochloride
• CAS No: 1225040-14-1
• MF: C₆H₁₅ClN₂O
• MW: 166.649100542068
• MDL: MFCD16611654
• CID: 5177344
• PubChem ID: 20189926
• Update Time: 2025-06-15

N-ethyl-2-(ethylamino)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-2-(ethylamino)acetamide hydrochloride
• N-ethyl-2-(ethylamino)acetamide;hydrochloride
• starbld0019898
• N-ethyl-2-(ethylamino)acetamide hydrochloride

• MDL： MFCD16611654
• Inchi： 1S/C6H14N2O.ClH/c1-3-7-5-6(9)8-4-2;/h7H,3-5H2,1-2H3,(H,8,9);1H
• InChI Key： MXMMUCQUGHSJSJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(CNCC)NCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 83.1
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-ethyl-2-(ethylamino)acetamide hydrochloride

Comprehensive Overview of N-ethyl-2-(ethylamino)acetamide hydrochloride (CAS No. 1225040-14-1): Properties, Applications, and Research Insights

N-ethyl-2-(ethylamino)acetamide hydrochloride (CAS No. 1225040-14-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This hydrochloride salt derivative exhibits unique physicochemical properties, making it a subject of interest for drug discovery and molecular design. The compound's structure features an ethylamino group and an acetamide backbone, which contribute to its potential interactions with biological targets. Researchers are increasingly exploring its role in modulating protein-ligand interactions, particularly in neurological and metabolic studies.

In recent years, the demand for N-ethyl-2-(ethylamino)acetamide hydrochloride has grown due to its applications in intermediate synthesis. Its molecular flexibility allows for modifications that can lead to novel bioactive molecules. The compound's CAS No. 1225040-14-1 serves as a critical identifier in regulatory documentation and scientific literature, ensuring precise communication across global research communities. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to verify its purity and structural integrity, which are essential for reproducible experimental results.

The compound's solubility profile in water and organic solvents makes it versatile for formulation development. Scientists are investigating its potential in enhancing drug delivery systems, particularly where improved bioavailability is required. Questions like "What are the stability conditions for N-ethyl-2-(ethylamino)acetamide hydrochloride?" or "How does CAS 1225040-14-1 interact with enzyme targets?" reflect current research trends. These inquiries align with broader interests in personalized medicine and targeted therapies, where such molecular building blocks play pivotal roles.

From a synthetic chemistry perspective, the preparation of N-ethyl-2-(ethylamino)acetamide hydrochloride involves carefully controlled reaction conditions to prevent byproduct formation. The pharmaceutical industry values this compound for its consistent performance in multi-step syntheses. Environmental considerations in its production have also become a focus area, with researchers developing greener synthetic routes to minimize waste generation—addressing the growing emphasis on sustainable chemistry practices.

Emerging studies suggest potential applications of CAS No. 1225040-14-1 in material science, particularly in polymer modification. Its dual functional groups allow for interesting crosslinking possibilities, which could lead to advanced materials with tailored properties. The compound's thermal stability data, often searched as "thermal decomposition of N-ethyl-2-(ethylamino)acetamide hydrochloride," provides crucial information for processing and storage protocols in industrial settings.

Quality control standards for N-ethyl-2-(ethylamino)acetamide hydrochloride continue to evolve, with regulatory agencies emphasizing rigorous characterization. Analytical method development for this compound remains an active research area, as evidenced by frequent searches for "HPLC methods for CAS 1225040-14-1 analysis." The scientific community maintains comprehensive databases documenting its spectral fingerprints and chromatographic behavior, facilitating easier identification and purity assessment in various matrices.

Looking ahead, the compound's potential in biomedical applications continues to drive innovation. Research into its structure-activity relationships may unlock new therapeutic avenues, particularly in addressing complex biological pathways. The precise role of the ethylamino moiety in molecular recognition processes remains a subject of ongoing investigation, with computational chemistry approaches providing valuable insights. As synthetic methodologies advance, N-ethyl-2-(ethylamino)acetamide hydrochloride will likely maintain its position as a valuable tool in medicinal chemistry and beyond.